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Compound of Interest

Compound Name: Triphenylsulfonium chloride

Cat. No.: B089291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Triphenylsulfonium
chloride, a versatile compound widely utilized as a photoacid generator (PAG) in

photolithography and as a cationic initiator in polymerization reactions. This document details

its commercial sources, key chemical and physical properties, synthesis protocols, and

mechanisms of action, offering a valuable resource for professionals in research and

development.

Commercial Sources and Physical Properties
Triphenylsulfonium chloride is commercially available from a variety of suppliers, catering to

different purity requirements and research needs. The table below summarizes the offerings

from several prominent chemical suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b089291?utm_src=pdf-interest
https://www.benchchem.com/product/b089291?utm_src=pdf-body
https://www.benchchem.com/product/b089291?utm_src=pdf-body
https://www.benchchem.com/product/b089291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Purity/Gr
ade

Appearan
ce

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Thermo

Fisher

Scientific

94%

White to

cream or

yellow

powder

4270-70-6 C₁₈H₁₅ClS 298.83 277

Tokyo

Chemical

Industry

(TCI)

>98.0%

(HPLC)

White to

light yellow

powder to

crystal

4270-70-6 C₁₈H₁₅ClS 298.83 277

Santa Cruz

Biotechnol

ogy

Research

Grade
Solid 4270-70-6 C₁₈H₁₅ClS 298.84 -

Daken

Chemical
99% - 4270-70-6 C₁₈H₁₅ClS 298.83 -

Hangzhou

Longshine

Bio-Tech

99.5%
White

powder
4270-70-6 C₁₈H₁₅ClS 298.83 -

Smolecule Standard

White to

light yellow

solid

4270-70-6 C₁₈H₁₅ClS 298.83 -

ChemicalB

ook
99%

Faint

yellow

powder

4270-70-6 C₁₈H₁₅ClS 298.83 277

Solubility: Soluble in water and various organic solvents.[1]

Synthesis of Triphenylsulfonium Chloride
Several methods have been established for the synthesis of Triphenylsulfonium chloride.

Two common laboratory-scale procedures are detailed below.
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Grignard Reaction Method
This method involves the reaction of diphenyl sulfoxide with a Grignard reagent

(phenylmagnesium chloride) in the presence of trimethylsilyl chloride.[2]

Experimental Protocol:

Dissolve 40 g (0.2 mole) of diphenyl sulfoxide in 400 g of dichloroethane in a flask equipped

with a stirrer and maintain the temperature below 20°C using an ice bath.

Slowly add 65 g (0.6 mole) of trimethylsilyl chloride to the solution and stir for 30 minutes.

Prepare a Grignard reagent from 14.6 g (0.6 mole) of magnesium, 67.5 g (0.6 mole) of

chlorobenzene, and 168 g of tetrahydrofuran (THF).

Add the Grignard reagent dropwise to the diphenyl sulfoxide solution, keeping the

temperature below 20°C.

After the addition is complete, age the reaction mixture for one hour.

Quench the reaction by adding 50 g of water while maintaining the temperature below 20°C.

To the quenched mixture, add 150 g of water, 10 g of 12N hydrochloric acid, and 200 g of

diethyl ether.

Separate the aqueous layer and wash it with 100 g of diethyl ether to yield an aqueous

solution of Triphenylsulfonium chloride.

Friedel-Crafts Reaction Method
An industrial-scale method for synthesizing Triphenylsulfonium chloride involves the reaction

of benzene with a sulfur chloride in the presence of a Lewis acid catalyst like aluminum

chloride.[3]

Experimental Protocol:

In a reaction vessel equipped for agitation and cooling, mix approximately 1400 parts by

weight of benzene with 430 parts of anhydrous aluminum chloride.
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Slowly add 270 parts of sulfur monochloride to the mixture while maintaining the temperature

between 13-14°C.

Sparge 350 parts of chlorine gas into the agitated mixture over 55 minutes, ensuring the

temperature remains constant at 13-14°C.

Slowly transfer the reaction mixture to a second vessel containing approximately 1200 parts

of water to decompose the aluminum chloride complex. The heat of this reaction will cause

the excess benzene to reflux.

After the addition is complete, heat the mixture to distill off the excess benzene.

The remaining aqueous solution contains the Triphenylsulfonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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